- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Hubei Tianan Hongtai Biotechnology Co.,Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Handan Zechi Trading Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Pyrans
Pyrans are a class of organic compounds with a five-membered heterocyclic ring that contains at least one oxygen atom. These compounds exhibit diverse structural variations and functional groups, making them versatile in various applications across pharmaceuticals, agrochemicals, and natural products. Pyranyl derivatives often act as key intermediates due to their ability to participate in numerous chemical reactions such as Diels-Alder cycloadditions and condensation reactions.
In the pharmaceutical industry, pyrans are recognized for their potential use in drug design, particularly in the development of antifungal agents, anti-inflammatory drugs, and analgesics. Their structural flexibility allows chemists to introduce various functional groups to modulate pharmacological properties, including lipophilicity, solubility, and biological activity.
Additionally, pyrans have found applications in agrochemicals for their pesticidal and fungicidal activities. The presence of an oxygen atom within the ring confers unique electronic properties that can be exploited to create selective herbicides and insecticides. Furthermore, certain pyran derivatives are also explored for their antioxidant and anti-cancer potential, highlighting their importance in both synthetic and natural product chemistry.
Overall, the versatility of pyrans lies in their ability to serve as scaffolds for diverse chemical structures with a wide range of biological activities, making them invaluable tools in modern organic synthesis.

-
Purification and Characterization of 4-Methyl-1,3-thiazole-5-carbaldehyde as a Key Intermediate in Biopharmaceutical SynthesisPurification and Characterization of 4-Methyl-1,3-thiazole-5-carbaldehyde as a Key Intermediate in Biopharmaceutical Synthesis Introduction to 4-Methyl-1,3-thiazole-5-carbaldehyde 4-Methyl-1,3-thiazole-5-carbaldehyde is a critical intermediate in the synthesis of various biopharmaceuticals and bioactive compounds. This compound belongs to the thiazole class, which has gained significant attention...
-
Multilingual Translation Expertise in Pharmaceutical and Biological Chemistry: Navigating Complex Terminology Across LanguagesMultilingual Translation Expertise in Pharmaceutical and Biological Chemistry: Navigating Complex Terminology Across Languages The field of pharmaceutical and biological chemistry is characterized by intricate terminology that demands precision and clarity. As global collaboration in scientific research intensifies, the need for accurate multilingual translation becomes increasingly critical. This...
-
Morpholinoethanesulfonic Acid: A Novel Chemical Entity in BiopharmaceuticalsMorpholinoethanesulfonic Acid: A Novel Chemical Entity in Biopharmaceuticals Introduction to Morpholinoethanesulfonic Acid Morpholinoethanesulfonic acid (ME SA) is a novel chemical entity that has garnered significant attention in the field of biopharmaceuticals. This compound combines the structural features of morpholine and ethanesulfonic acid, making it a versatile tool for various...
-
A Critical Review of Arctiin's Bioavailability and Pharmacokinetic Properties in Pharmaceutical FormulationsA Critical Review of Arctiin's Bioavailability and Pharmacokinetic Properties in Pharmaceutical Formulations Introduction to Arctiin: Arctiin, a bioactive compound derived from traditional herbal medicine, has garnered significant attention due to its potential therapeutic applications. However, its clinical translation is hindered by challenges related to bioavailability and pharmacokinetic...
-
Morpholinoethanesulfonic Acid: A Critical Reagent in Chemical Biopharmaceutical SynthesisMorpholinoethanesulfonic Acid: A Critical Reagent in Chemical Biopharmaceutical Synthesis Product Introduction Morpholinoethanesulfonic acid is a specialized chemical reagent that has found significant applications in the fields of chemistry and biomedicine. Known for its unique structural features, this compound serves as an essential tool in various chemical syntheses, particularly in peptide...